5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-2-(4-methylsulfanylphenyl)-1H-imidazole-4-thiol
• InChI: InChI=1S/C18H18N2O2S2/c1-21-14-9-6-12(10-15(14)22-2)16-18(23)20-17(19-16)11-4-7-13(24-3)8-5-11/h4-10,23H,1-3H3,(H,19,20)
• InChI Key: FSMODXVUNQLNMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)SC)S)OC
• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol

Description

5-(3,4-Dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol (DMPTMS) is a sulfur-containing heterocyclic compound that has a wide range of applications in scientific research. DMPTMS is a versatile compound that can be used for various purposes in the laboratory, including synthesis, biochemistry, and physiological studies.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol has a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent in biochemistry and molecular biology, and as a fluorescent probe in fluorescence microscopy. It has also been used to study the structure and function of proteins and enzymes, and to study the structure and reactivity of metal complexes. In addition, this compound has been used to study the mechanism of action of drugs and other biologically active compounds.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol is not fully understood. However, it is believed that the sulfur-containing heterocyclic ring of this compound is capable of forming strong hydrogen bonds with proteins and other biological molecules, which may play a role in its biological activity. Additionally, this compound may interact with metal ions, which could also contribute to its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have antifungal activity, and it has been suggested that it may have some anti-inflammatory activity. Additionally, it has been demonstrated to have some antioxidant activity, and it has been suggested that it may have some anti-cancer activity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol in lab experiments include its versatility, low cost, and availability. Additionally, it is relatively easy to synthesize, and it is stable in aqueous solutions. The main limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The future directions of 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, further research is needed to understand the mechanism of action of this compound and to develop methods to improve its solubility in water. Finally, further studies are needed to investigate the potential of this compound as an antioxidant and anti-inflammatory agent.

Synthesis Methods

5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol is a heterocyclic compound that can be synthesized through a variety of methods. One common method is the condensation of 3,4-dimethoxybenzaldehyde and 4-methylsulfanylbenzaldehyde with ammonia and thiourea in aqueous ethanol. This reaction yields a yellow-colored product that can be purified by recrystallization from aqueous ethanol. Another method involves the reaction of 3,4-dimethoxybenzaldehyde and 4-methylsulfanylbenzaldehyde with thiourea in the presence of a base, such as sodium hydroxide. This reaction yields a product that can be purified by recrystallization from ethanol.